Cas no 330562-44-2 (1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol)

1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol structure
330562-44-2 structure
Product Name:1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol
CAS No:330562-44-2
MF:C8H6F12O5
MW:410.111085414886
MDL:MFCD04038352
CID:304426
PubChem ID:2778166
Update Time:2025-04-19

1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-[oxybis[(1,1,2,2-tetrafluoro-2,1-ethanediyl)oxy]]bis[2,2-difluoro-
    • 1H,1H,11H,11H-Perfluoro-3,6,9-trioxaundecane-1,11-diol
    • 2,2'-((oxybis(1,1,2,2-tetrafluoroethane-2,1-diyl))bis(oxy))bis(2,2-difluoroethan-1-ol)
    • 2-[2-[2-(1,1-difluoro-2-hydroxyethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoroethoxy]-2,2-difluoroethanol
    • Fluorinated tetraethylene glycol
    • perfluorotetraethyleneglycol
    • 1H,1H,11H,11H-Perfluorotetraethylene glycol
    • CS-0206912
    • DTXSID00380798
    • FT-0644432
    • 2,2,4,4,5,5,7,7,8,8,10,10-Dodecafluoro-3,6,9-trioxaundecane-1,11-diol
    • BFMDZOWJRVLYPB-UHFFFAOYSA-N
    • NS00018941
    • 2-[2-[2-[1,1-bis(fluoranyl)-2-oxidanyl-ethoxy]-1,1,2,2-tetrakis(fluoranyl)ethoxy]-1,1,2,2-tetrakis(fluoranyl)ethoxy]-2,2-bis(fluoranyl)ethanol
    • SCHEMBL6235965
    • AKOS025310038
    • MFCD04038352
    • 330562-44-2
    • FS-3929
    • A821590
    • 2,2'-(2,2'-oxybis(1,1,2,2-tetrafluoroethane-2,1-diyl))bis(oxy)bis(2,2-difluoroethanol)
    • G78658
    • DB-048329
    • 2-{2-[2-(1,1-difluoro-2-hydroxyethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoroethoxy}-2,2-difluoroethanol
    • 1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol
    • MDL: MFCD04038352
    • Inchi: 1S/C8H6F12O5/c9-3(10,1-21)23-5(13,14)7(17,18)25-8(19,20)6(15,16)24-4(11,12)2-22/h21-22H,1-2H2
    • InChI Key: BFMDZOWJRVLYPB-UHFFFAOYSA-N
    • SMILES: FC(C(OC(CO)(F)F)(F)F)(OC(C(OC(CO)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 410.00200
  • Monoisotopic Mass: 410.0023612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Melting Point: 40-42°C
  • Boiling Point: 88°C 0,2mm
  • PSA: 68.15000
  • LogP: 2.57760

1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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330562-44-2 98%
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£10.00 2022-02-28
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BAI LING WEI Technology Co., Ltd.
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1H,1H,11H,11H-Perfluoro-3,6,9-trioxaundecane-1,11-diol
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¥ 770 2022-04-26
BAI LING WEI Technology Co., Ltd.
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¥ 2442 2022-04-26
BAI LING WEI Technology Co., Ltd.
PC1642-100g
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100g
¥ 8250 2022-04-26
TRC
H014822-2.5g
1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol
330562-44-2
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$ 145.00 2022-06-04
TRC
H014822-5g
1H,1H,11H,11H-Perfluoro-3,6,9-Trioxaundecane-1,11-Diol
330562-44-2
5g
$ 250.00 2022-06-04
TRC
H014822-10g
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